BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Biological Activities of
5-Isopropyl-2-methylphenol (Carvacrol)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 5-Isopropoxy-2-methylphenol

Cat. No.: B1429876

Editorial Note: The topic specified was "5-Isopropoxy-2-methylphenol”. However, a
comprehensive review of publicly available scientific literature reveals a significant lack of data
on the biological activities of this specific ether compound (CAS 918445-11-1). The vast
majority of research points to its common, well-studied isomer, 5-Isopropyl-2-methylphenol,
also known as Carvacrol (CAS 499-75-2). The structural difference lies in an ether linkage (-O-
CH(CHs)z2) in the requested compound versus a direct carbon-carbon bond (-CH(CHs)z) in
Carvacrol. Given the depth of technical detail required and the abundance of research on
Carvacrol, this guide has been structured to focus on this scientifically prominent molecule,
assuming it to be the intended subject of inquiry.

Abstract

5-Isopropyl-2-methylphenol (Carvacrol) is a phenolic monoterpenoid that is a primary
constituent of the essential oils of several aromatic plants, including oregano and thyme.[1]
This document serves as an in-depth technical guide for researchers and drug development
professionals, detailing the multifaceted biological activities of Carvacrol. We will explore its
potent antimicrobial, antioxidant, anti-inflammatory, and anticancer properties, grounded in
mechanistic insights and supported by established experimental protocols. The narrative
emphasizes the causality behind experimental choices and provides validated methodologies
for investigation. Quantitative data are summarized for clarity, and key cellular pathways are
visualized to facilitate a deeper understanding of Carvacrol's mechanism of action.

Chemical Identity and Profile
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Carvacrol's biological efficacy is intrinsically linked to its chemical structure: a phenol ring with
hydroxyl, methyl, and isopropyl groups. This arrangement facilitates membrane interaction,
hydrogen donation for radical scavenging, and specific binding to protein targets.

IUPAC Name: 5-Isopropyl-2-methylphenol

Synonyms: Carvacrol, Isothymol[2]

Molecular Formula: C10H140[2]

Molecular Weight: 150.22 g/mol [2]

CAS Number: 499-75-2

Pharmacokinetic studies have confirmed the drug-likeness properties of Carvacrol, suggesting
its potential as a pharmacological candidate for further development.[3]

Antimicrobial and Antibiofilm Activity

Carvacrol is renowned for its broad-spectrum antimicrobial activity against a wide range of
pathogenic bacteria, fungi, and viruses.[1][4]

Mechanism of Action

The primary antimicrobial mechanism of Carvacrol is the disruption of the bacterial cytoplasmic
membrane. Its lipophilic nature allows it to partition into the lipid bilayer, increasing membrane
fluidity and permeability. This leads to the leakage of essential intracellular components, such
as ions and ATP, disruption of the proton motive force, and ultimately, cell death. At lower
concentrations, it can inhibit bacterial motility and interfere with biofilm formation, a key
virulence factor in many chronic infections.[5][6]

Quantitative Data: Minimum Inhibitory Concentration
(MIC)

The efficacy of an antimicrobial agent is quantified by its MIC, the lowest concentration that
prevents visible microbial growth.
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Target Organism Type MIC (pg/mL) Reference
Staphylococcus Gram-positive

Py p 512 [7]
aureus Bacteria

Gram-negative

Escherichia coli ) Varies [1]
Bacteria
Salmonella Gram-negative ]
) ) ) Varies [1]
typhimurium Bacteria
Pseudomonas Gram-negative ]
. ) Varies [1]
aeruginosa Bacteria
Aspergillus flavus Fungus Varies [1]
Fusarium oxysporum Fungus Varies [1]

Experimental Protocol: Broth Microdilution Assay for
MIC Determination

This protocol is a standard method for determining the MIC of an antimicrobial agent against a
specific bacterium.

o Preparation of Inoculum: Culture the target bacterial strain in appropriate broth (e.g., Mueller-
Hinton Broth) overnight at 37°C. Dilute the culture to achieve a final concentration of
approximately 5 x 10> colony-forming units (CFU)/mL.

» Serial Dilution: In a 96-well microtiter plate, perform a two-fold serial dilution of Carvacrol in
the broth. Concentrations should span a range appropriate for the expected MIC.

 Inoculation: Add the prepared bacterial inoculum to each well. Include a positive control
(broth + inoculum, no Carvacrol) and a negative control (broth only).

 Incubation: Incubate the plate at 37°C for 18-24 hours.

» Data Analysis: The MIC is determined as the lowest concentration of Carvacrol where no
visible turbidity (bacterial growth) is observed. This can be confirmed by measuring
absorbance at 600 nm.
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Visualization: Antimicrobial Testing Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [A Technical Guide to the Biological Activities of 5-
Isopropyl-2-methylphenol (Carvacrol)]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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